(R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride
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Description
(R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C12H25ClN2O2 and its molecular weight is 264.794. The purity is usually 95%.
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Scientific Research Applications
Environmental Applications and Decomposition Studies
One area of research involves the study of compounds like methyl tert-butyl ether (MTBE), which shares the tert-butyl group with the compound of interest. Studies have explored the decomposition of MTBE in environmental settings, indicating the potential for similar compounds to undergo environmental degradation or be utilized in pollution control. For instance, Hsieh et al. (2011) discuss the decomposition of MTBE using a cold plasma reactor, highlighting the feasibility of applying radio frequency plasma for environmental remediation of similar compounds (Hsieh et al., 2011).
Pharmacology and Biomedical Research
In the field of pharmacology, certain tert-butyl-containing compounds have been studied for their medicinal properties, including as anticancer, antimicrobial, and antibacterial agents. Dembitsky (2006) provides a comprehensive review of naturally occurring neo fatty acids and neo alkanes, including synthetic derivatives containing tertiary butyl groups, which exhibit a range of biological activities. This suggests the potential for structurally related compounds to be explored for drug development and other biomedical applications (Dembitsky, 2006).
Material Science and Chemical Recycling
Another important application area is in material science, where compounds featuring tert-butyl groups are investigated for their roles in polymer synthesis and recycling. Karayannidis and Achilias (2007) review the chemical recycling of poly(ethylene terephthalate) (PET), highlighting processes that could potentially be applicable or relevant to the handling and recycling of plastics and other materials containing similar chemical moieties (Karayannidis & Achilias, 2007).
Properties
IUPAC Name |
tert-butyl (3R)-3-propan-2-ylpiperazine-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2.ClH/c1-9(2)10-8-14(7-6-13-10)11(15)16-12(3,4)5;/h9-10,13H,6-8H2,1-5H3;1H/t10-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLZISJZHABZVQQ-PPHPATTJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CCN1)C(=O)OC(C)(C)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CN(CCN1)C(=O)OC(C)(C)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40662484 |
Source
|
Record name | tert-Butyl (3R)-3-(propan-2-yl)piperazine-1-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40662484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.79 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1217444-26-2 |
Source
|
Record name | tert-Butyl (3R)-3-(propan-2-yl)piperazine-1-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40662484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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